
Notoginsenoside FP2: A Technical Guide on its
Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Notoginsenoside FP2

Cat. No.: B10818010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Notoginsenoside FP2 is a dammarane-type bisdesmoside saponin isolated from the fruit

pedicels of Panax notoginseng. This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and potential therapeutic applications, with a

focus on its cardiovascular effects. Detailed experimental protocols for isolation and

characterization, alongside an exploration of its potential mechanism of action involving the

PI3K/Akt/mTOR signaling pathway, are presented. This document aims to serve as a

foundational resource for researchers engaged in natural product chemistry, pharmacology,

and the development of novel therapeutics.

Chemical Structure and Physicochemical Properties
Notoginsenoside FP2 is a complex glycoside with a dammarane-type triterpenoid aglycone.

Its chemical structure has been elucidated through extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of Notoginsenoside FP2
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Property Value Source

Molecular Formula C₅₈H₉₈O₂₆ --INVALID-LINK--

Molecular Weight 1211.4 g/mol --INVALID-LINK--

IUPAC Name

(2R,3S,4S,5R,6S)-2-

[[(2R,3R,4R,5S)-3,4-dihydroxy-

5-(hydroxymethyl)oxolan-2-

yl]oxymethyl]-6-[(2S)-2-

[(3S,5R,8R,9R,10R,12R,13R,1

4R,17S)-3-

[(2R,3R,4S,5S,6R)-3-

[(2S,3R,4S,5S,6R)-4,5-

dihydroxy-6-(hydroxymethyl)-3-

[(2S,3R,4S,5R)-3,4,5-

trihydroxyoxan-2-yl]oxyoxan-2-

yl]oxy-4,5-dihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

12-hydroxy-4,4,8,10,14-

pentamethyl-

2,3,5,6,7,9,11,12,13,15,16,17-

dodecahydro-1H-

cyclopenta[a]phenanthren-17-

yl]-6-methylhept-5-en-2-

yl]oxyoxane-3,4,5-triol

--INVALID-LINK--

Appearance White to off-white solid Generic Material Property

Solubility

Soluble in DMSO (100 mg/mL

with sonication) and water (5

mg/mL with sonication)

--INVALID-LINK--

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 1 year
--INVALID-LINK--

Table 2: Spectroscopic Data of Notoginsenoside FP2 (Predicted and from Related

Compounds)
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¹H NMR (Pyridine-d₅) ¹³C NMR (Pyridine-d₅)

Note: Specific ¹H and ¹³C NMR data for

Notoginsenoside FP2 are not publicly available.

The structural elucidation relies on comparison

with spectral data of similar notoginsenosides.

Note: Specific ¹H and ¹³C NMR data for

Notoginsenoside FP2 are not publicly available.

The structural elucidation relies on comparison

with spectral data of similar notoginsenosides.

Experimental Protocols
Extraction and Isolation of Notoginsenoside FP2
The isolation of Notoginsenoside FP2 from the fruit pedicels of Panax notoginseng involves a

multi-step process. The following is a generalized protocol based on methods for isolating

saponins from this plant.
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Dried Fruit Pedicels of Panax notoginseng

Homogenization and Extraction with Ethanol

Filtration

Concentration under Reduced Pressure

Macroporous Resin Column Chromatography (e.g., D101 or AB-8 resin)

Elution with a Gradient of Ethanol-Water

Collection of Saponin-Rich Fractions

Preparative High-Performance Liquid Chromatography (Prep-HPLC) with a C18 column

Further Purification by Prep-HPLC

Purified Notoginsenoside FP2
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H9c2 Cardiomyocytes

Pre-treatment with Notoginsenoside FP2 (various concentrations)

Induction of Hypoxia (e.g., 1% O₂, 5% CO₂, 94% N₂)

Reoxygenation (normoxic conditions)

Assessment of Cell Viability (e.g., MTT assay) Evaluation of Apoptosis (e.g., TUNEL staining, Caspase-3 activity) Western Blot Analysis of Signaling Proteins (e.g., p-Akt, p-mTOR)

Data Analysis and Interpretation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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